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Compound of Interest

Compound Name: CDKN1B

Cat. No.: B1175087 Get Quote

For researchers, scientists, and drug development professionals, the accurate detection and

quantification of the Cyclin-Dependent Kinase Inhibitor 1B (CDKN1B), also known as p27Kip1,

is critical for investigating cell cycle regulation and its role in cancer. The reliability of

experimental results hinges on the specificity and performance of the antibodies used. This

guide provides a framework for cross-validating different CDKN1B antibodies, summarizing

available data and offering standardized protocols for key applications.

Comparative Analysis of Commercially Available
CDKN1B Antibodies
A variety of monoclonal and polyclonal antibodies targeting CDKN1B are available, each with

its own set of validated applications and performance characteristics. The following table

summarizes key information for a selection of these antibodies to aid in the initial selection

process. It is important to note that performance can vary between experimental setups, and

independent validation is always recommended.
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Antibody
Name/ID

Supplier Clonality Host
Validated
Application
s

Immunogen

ABIN303063

1

antibodies-

online
Polyclonal Rabbit

ELISA, IHC,

DB

Synthetic

phosphopepti

de

surrounding

pT157 of

human

p27Kip1

H00001027-

B02P

Thermo

Fisher

Scientific

Polyclonal Not Specified WB Not Specified

ABIN672621
antibodies-

online
Polyclonal Rabbit

WB, ELISA,

FACS, IHC

(p), IF (cc)

Amino acids

150-198 of

human

CDKN1B

sc-1641 (F-8)

Santa Cruz

Biotechnolog

y

Monoclonal

(IgG1 κ)
Mouse

WB, IP, IF,

IHC(P), FCM,

ELISA

Amino acids

1-197 of

mouse p27

Kip1

BS-0742R

Thermo

Fisher

Scientific

Polyclonal Rabbit

WB, IHC (P),

IHC (F),

ICC/IF, Flow,

ELISA

KLH

conjugated

synthetic

peptide from

human

CDKN1B

(amino acids

101-198)

Omnimabs

(OM275180)

Omnimabs Polyclonal Rabbit IHC-P, WB KLH

conjugated

synthetic

peptide

between 147-
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176 amino

acids from

the C-

terminal

region of

human

CDKN1B

ABIN302553

9

antibodies-

online
Monoclonal Mouse

WB, IF,

FACS, IHC

(p)

Spans amino

acids 83-204

of p27

H00001027-

M01 (4B4-

E6)

Thermo

Fisher

Scientific

Monoclonal

(IgG1, kappa)
Mouse

WB, IHC (P),

ICC/IF,

ELISA, PLA

Full-length

recombinant

human

CDKN1B (aa

1-198)

MyBioSource

(MBS532869)
MyBioSource Monoclonal Mouse ELISA, WB

Purified

recombinant

fragment of

human

CDKN1B

expressed in

E. Coli

Creative

Biolabs Kit

Creative

Biolabs
Not Specified Not Specified IHC Not Specified

BiCell

Scientific

(51315)

BiCell

Scientific
Polyclonal Rat IF, IHC, WB Not Specified

Cusabio

(CSB-

RA005087A0

HU)

Cusabio
Recombinant

Monoclonal
Rabbit

ELISA, WB,

IHC, IF
Not Specified

Assay Genie

(CAB16633)
Assay Genie Polyclonal Rabbit

WB, IHC-P,

ELISA
Not Specified
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FineTest

(FNab06068)
FineTest Not Specified Not Specified

WB, IP, IHC,

IF
Not Specified

ABclonal

(A19095)
ABclonal

Recombinant

Monoclonal
Rabbit

WB, IHC-P,

ELISA

Synthetic

peptide

Experimental Workflow for Antibody Cross-
Validation
A systematic approach is crucial for the effective cross-validation of antibodies. The following

workflow outlines the key steps, from initial screening to application-specific validation.

Phase 1: Initial Screening

Phase 2: Application-Specific Validation

Phase 3: Data Analysis & Selection

Select Candidate
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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